6,7-Dichloro-2-isopropyl-2-methyl-1-oxo-5-indanyloxyacetic acid

• CAS No.: 54197-01-2
• Molecular Formula: C15H16Cl2O4
• Molecular Weight: 331.2 g/mol
• IUPAC Name: 2-[(6,7-dichloro-2-methyl-1-oxo-2-propan-2-yl-3H-inden-5-yl)oxy]acetic acid
• InChI: InChI=1S/C15H16Cl2O4/c1-7(2)15(3)5-8-4-9(21-6-10(18)19)12(16)13(17)11(8)14(15)20/h4,7H,5-6H2,1-3H3,(H,18,19)
• InChI Key: ICVHCELCKWOSFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C

Description

6,7-Dichloro-2-isopropyl-2-methyl-1-oxo-5-indanyloxyacetic acid is a useful research compound. Its molecular formula is C15H16Cl2O4 and its molecular weight is 331.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A stirred mixture of 2-methyl-2-isopropyl-5-hydroxy-6,7-dichloro-1-indanone (6.2 g., 0.023 mole), potassium carbonate (7.3 g.), ethyl bromoacetate (8.5 g.) in DMF (70 ml.) is warmed in an inert atmosphere at 55° C. for one hour, then treated with water (60 ml.) and 10N sodium hydroxide (10 ml.) and heated on a steam bath for 1.5 hours. The reaction mixture is poured into water, acidified, extracted with ether, washed with water and dried over magnesium sulfate. Following evaporation of the ether there is obtained 5.1 g. of (1-oxo-2-methyl-2-isopropyl-6,7-dichloro-5-indanyloxy) acetic acid which melts at 156°-157°C. after recrystallization from nitromethane.